Cas no 115947-67-6 (pentane-2,3-diamine)

pentane-2,3-diamine structure
pentane-2,3-diamine structure
Product name:pentane-2,3-diamine
CAS No:115947-67-6
MF:C5H14N2
MW:102.178
CID:2613861
PubChem ID:15077633

pentane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • pentane-2,3-diamine
    • AKOS006362658
    • 115947-67-6
    • SCHEMBL1550553
    • DTXSID40567900
    • Pentane-2,3-diamine
    • Inchi: InChI=1S/C5H14N2/c1-3-5(7)4(2)6/h4-5H,3,6-7H2,1-2H3
    • InChI Key: ZNUSBSVDROQNFN-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 102.115698455Da
  • Monoisotopic Mass: 102.115698455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 45.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 52Ų

Recommend Articles

Recommended suppliers
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd